molecular formula C11H11Cl2NO2 B8720654 N-(3,4-Dichlorophenyl)-N-methyl-3-oxobutanamide CAS No. 105942-47-0

N-(3,4-Dichlorophenyl)-N-methyl-3-oxobutanamide

Cat. No.: B8720654
CAS No.: 105942-47-0
M. Wt: 260.11 g/mol
InChI Key: HQEGTAVBMPCYCJ-UHFFFAOYSA-N
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Description

N-(3,4-Dichlorophenyl)-N-methyl-3-oxobutanamide is a useful research compound. Its molecular formula is C11H11Cl2NO2 and its molecular weight is 260.11 g/mol. The purity is usually 95%.
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Properties

CAS No.

105942-47-0

Molecular Formula

C11H11Cl2NO2

Molecular Weight

260.11 g/mol

IUPAC Name

N-(3,4-dichlorophenyl)-N-methyl-3-oxobutanamide

InChI

InChI=1S/C11H11Cl2NO2/c1-7(15)5-11(16)14(2)8-3-4-9(12)10(13)6-8/h3-4,6H,5H2,1-2H3

InChI Key

HQEGTAVBMPCYCJ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC(=O)N(C)C1=CC(=C(C=C1)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolved in toluene were 3.5 g (0.02 mole) of 3,4-dichloro-N-methylaniline and a catalytic amount of pyridine, followed by a dropwise addition of 1.9 g (0.022 mole) of diketene at 50° C. After completion of the the dropwise addition, the resultant mixture was heated under reflux for 3 hours. The reaction mixture was cooled, and its organic layer was then washed with water, water, a 10% aqueous solution of hydrochloric acid and a 5% aqueous solution of sodium hydrogencarbonate in order. The thus-washed organic solution was dried and concentrated to obtain 3',4'-dichloro-N-methylacetoacetoanilide.
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1.9 g
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resultant mixture
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